Cas no 82128-81-2 (Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate)

Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate structure
82128-81-2 structure
Product name:Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
CAS No:82128-81-2
MF:C11H14ClNO3
MW:243.686762332916
CID:987437

Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanimidic acid, 5-chloro--alpha--hydroxy-2-methoxy-, ethyl ester (9CI)
    • ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
    • Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
    • Inchi: 1S/C11H14ClNO3/c1-3-16-11(13)10(14)8-6-7(12)4-5-9(8)15-2/h4-6,10,13-14H,3H2,1-2H3
    • InChI Key: YHECVHYFKOQRAS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C(=N)OCC)O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Topological Polar Surface Area: 62.5

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